N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)carbamothioyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16N2O3S/c1-11-12-7-3-5-9-14(12)23-16(11)17(21)20-18(24)19-13-8-4-6-10-15(13)22-2/h3-10H,1-2H3,(H2,19,20,21,24)
• InChI Key: PDCIUIFXWKNJCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC(=S)NC3=CC=CC=C3OC
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

N-{[(2-methoxyphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide, commonly known as MBX-8025, is a small molecule drug that has shown promising potential in treating various metabolic disorders. This compound belongs to the class of selective peroxisome proliferator-activated receptor delta (PPARδ) agonists, which are known to regulate lipid metabolism and glucose homeostasis.

Mechanism of Action

MBX-8025 exerts its therapeutic effects by activating PPARδ, a nuclear receptor that regulates lipid metabolism and glucose homeostasis. Activation of PPARδ leads to increased fatty acid oxidation, decreased lipogenesis, and improved insulin sensitivity.
Biochemical and Physiological Effects:
MBX-8025 has been shown to improve lipid profiles by reducing triglycerides and increasing high-density lipoprotein (HDL) cholesterol levels. It also reduces liver fat accumulation and improves insulin sensitivity, leading to better glucose control.

Advantages and Limitations for Lab Experiments

One advantage of using MBX-8025 in lab experiments is its selectivity for PPARδ, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the experimental conditions and cell types used.

Future Directions

Further research is needed to fully understand the potential of MBX-8025 in treating metabolic disorders. Future studies could focus on optimizing the synthesis and formulation of the drug, exploring its effects on other metabolic pathways, and conducting clinical trials to determine its safety and efficacy in humans. Additionally, investigating the potential of MBX-8025 in combination with other drugs could lead to improved therapeutic outcomes.

Synthesis Methods

The synthesis of MBX-8025 involves a multi-step process that includes the reaction of 2-methoxyaniline with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate. This intermediate is then reacted with 3-methyl-2-benzofuran-1-carboxylic acid chloride to yield the final product.

Scientific Research Applications

MBX-8025 has been extensively studied for its potential in treating various metabolic disorders, including dyslipidemia, insulin resistance, and non-alcoholic fatty liver disease. It has been shown to improve lipid profiles, reduce liver fat accumulation, and increase insulin sensitivity in preclinical studies.